1-Cyclopentyl-4-(4-methylpiperidine-1-carbonyl)pyrrolidin-2-one

• IUPAC Name: 1-cyclopentyl-4-(4-methylpiperidine-1-carbonyl)pyrrolidin-2-one
• InChI: InChI=1S/C16H26N2O2/c1-12-6-8-17(9-7-12)16(20)13-10-15(19)18(11-13)14-4-2-3-5-14/h12-14H,2-11H2,1H3
• InChI Key: PZZLSZAMPIYJNA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C2CC(=O)N(C2)C3CCCC3
• Molecular Formula: C16H26N2O2
• Molecular Weight: 278.39 g/mol

Description

1-Cyclopentyl-4-(4-methylpiperidine-1-carbonyl)pyrrolidin-2-one, commonly known as CPP or O-2050, is a synthetic opioid analgesic drug that was first synthesized in 1960. CPP belongs to the family of piperidine-based opioids and is structurally similar to fentanyl and its derivatives. CPP is a potent analgesic drug that has been used in scientific research to study the opioid receptor system and its effects on pain and other physiological functions.

Mechanism of Action

CPP exerts its analgesic effects by binding to the mu-opioid receptor and activating a cascade of intracellular signaling pathways that lead to the inhibition of neurotransmitter release and the modulation of pain perception. CPP also activates the reward pathway in the brain, which can lead to the development of addiction and dependence with prolonged use.
Biochemical and Physiological Effects
CPP has been shown to produce potent analgesic effects in animal models of acute and chronic pain. CPP has also been shown to produce respiratory depression, sedation, and hypothermia at high doses. CPP has been used to study the effects of opioids on the gastrointestinal tract, as well as their potential for abuse and addiction.

Advantages and Limitations for Lab Experiments

CPP is a potent and selective mu-opioid receptor agonist that has been widely used in scientific research to study the opioid receptor system and its effects on pain and other physiological functions. CPP has high potency and efficacy, which makes it a valuable tool for studying the opioid receptor system. However, CPP is a Schedule I controlled substance in the United States, which makes it difficult to obtain and use in research. CPP also has a high potential for abuse and addiction, which must be carefully considered when using it in laboratory experiments.

Future Directions

There are several future directions for research on CPP and other opioids. One area of research is the development of safer and more effective opioid analgesics that have reduced potential for abuse and addiction. Another area of research is the development of new therapies for opioid addiction and overdose. Additionally, research is needed to better understand the mechanisms of opioid tolerance and dependence, as well as the long-term effects of opioid use on the brain and other physiological systems.

Synthesis Methods

CPP can be synthesized by the reaction of cyclopentanone, piperidine, and methyl 4-piperidone-1-carboxylate in the presence of a reducing agent such as sodium borohydride. The reaction yields CPP as a white crystalline powder with high purity and potency. CPP is a Schedule I controlled substance in the United States and is tightly regulated due to its potential for abuse and addiction.

Scientific Research Applications

CPP has been widely used in scientific research to study the opioid receptor system and its effects on pain and other physiological functions. CPP has been shown to selectively bind to the mu-opioid receptor, which is one of the three main types of opioid receptors in the body. The mu-opioid receptor is responsible for mediating the analgesic effects of opioids, as well as other physiological functions such as respiration, gastrointestinal motility, and reward.